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Compound of Interest

Benzyltrimethylammonium
Compound Name:
tribromide

cat. No.: B7853725

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of the molecular weight of
Benzyltrimethylammonium tribromide, a versatile reagent utilized in various chemical
syntheses. This document is intended to serve as a comprehensive resource for professionals
in research and development who require precise and reliable data for their work.

Chemical Identity and Formula

Benzyltrimethylammonium tribromide is a quaternary ammonium salt that is frequently
employed as a brominating agent and phase-transfer catalyst in organic synthesis. For the
purposes of this guide, we will focus on the most commonly referenced form of this compound,
which has the molecular formula CioH16BrsN[1][2].

It is important to note that variations in nomenclature can sometimes lead to ambiguity. While
the aforementioned formula is widely accepted, other molecular formulas are occasionally
attributed to this name. However, C1oH16Br3N is the formula consistently cited in major
chemical supplier catalogs and databases for the compound with CAS number 111865-47-5[1]

[2].

Calculation of Molecular Weight
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The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for Benzyltrimethylammonium tribromide (C10H16BrsN) is based on the
standard atomic weights of Carbon (C), Hydrogen (H), Bromine (Br), and Nitrogen (N).

The standard atomic weights, as recognized by the International Union of Pure and Applied
Chemistry (IUPAC), are used for this calculation. These values represent a weighted average
of the masses of the naturally occurring isotopes of each element.

The elemental composition and the resulting molecular weight are summarized in the table
below.

Data Presentation: Elemental Composition and

Molecular Weight

Total
Standard o
. . . Contribution
Element Symbol Quantity Atomic Weight
to Molecular
(u) .
Weight (u)
Carbon C 10 12.011[3][4] 120.110
Hydrogen H 16 1.008][5][6] 16.128
Bromine Br 3 79.904[71[81[9] 239.712
Nitrogen N 1 14.007[10][11] 14.007

Total 389.957

Based on this calculation, the molecular weight of Benzyltrimethylammonium tribromide is
389.96 g/mol [12]. This value is consistent with the information provided by major chemical
suppliers and databases[1][2].

Visualization of Molecular Weight Calculation

To further elucidate the relationship between the elemental components and the final molecular
weight, the following diagram illustrates the logical flow of the calculation.
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Elemental Components Atomic Weights (u) Total Contribution (u)
Carbon (C) x 10 _
Hydrogen (H) x 16 >
16 atoms 1.008 > 16.128
Total Molecular Weight
. 389.957 u
Bromine (Br) 79.904 il »| 239.712
3 atoms ' .
Nitrogen (N) 14.007 x1 »{ 14.007
1 atom

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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